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Compound of Interest

Compound Name: N-Boc-cis-4-hydroxy-D-proline

Cat. No.: B162362

CAS Number: 135042-12-5

This technical guide provides a comprehensive overview of N-Boc-cis-4-hydroxy-D-proline, a
valuable synthetic building block for researchers, scientists, and drug development
professionals. This document details its chemical and physical properties, provides insights into
its synthesis, and explores its applications in peptide synthesis, antibody-drug conjugates
(ADCs), and proteolysis-targeting chimeras (PROTACS).

Core Properties and Specifications

N-Boc-cis-4-hydroxy-D-proline, systematically named (2R,4R)-1-(tert-butoxycarbonyl)-4-
hydroxypyrrolidine-2-carboxylic acid, is a derivative of the non-essential amino acid D-proline.
The introduction of a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom and a
hydroxyl group at the cis-4 position makes it a versatile intermediate in organic synthesis.

Table 1: Chemical and Physical Properties
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Property Value References
CAS Number 135042-12-5 [1][21[3]
Molecular Formula C10H17NOs [1][3]
Molecular Weight 231.25 g/mol [1112][3]
Appearance White to off-white solid [2]
Purity =97% [1][2]
Melting Point 146-151 °C [2]
Optical Rotation []22/D +50.0%, ¢ = Lin 2]

methanol
Storage Temperature 2-8°C [2]

Soluble in methanol, DMF, and

Solubility DCM

Synthesis Protocol

The synthesis of N-Boc-cis-4-hydroxy-D-proline typically involves the protection of the amino
group of cis-4-hydroxy-D-proline. While a specific protocol for the D-enantiomer is not readily
available in public literature, a representative procedure can be adapted from the synthesis of
its L-enantiomer counterpart. The key step is the reaction of the amino acid with di-tert-butyl
dicarbonate (Boc anhydride) in the presence of a base.

Experimental Protocol: Boc Protection of cis-4-hydroxy-D-proline

This protocol is adapted from a patented synthesis of a related compound and general
chemical principles.

Materials:
e Cis-4-hydroxy-D-proline

e Dichloromethane (DCM)
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 Di-tert-butyl dicarbonate (Boc)20

e Triethylamine (TEA) or Sodium Bicarbonate (NaHCOs)

o Water

e Anhydrous Sodium Sulfate (NazSOa)

» Rotary evaporator

o Standard laboratory glassware

Procedure:

e Suspend cis-4-hydroxy-D-proline in dichloromethane (DCM) in a reaction flask.

e Add a suitable base, such as triethylamine or an aqueous solution of sodium bicarbonate, to
the suspension and stir until the amino acid dissolves.

e Cool the reaction mixture in an ice bath.

e Slowly add a solution of di-tert-butyl dicarbonate ((Boc)20) in DCM to the reaction mixture
while stirring.

» Allow the reaction to warm to room temperature and continue stirring for several hours to
overnight.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, transfer the mixture to a separatory funnel.
e Wash the organic layer with water and brine.

e Dry the organic layer over anhydrous sodium sulfate (Na2SOa).

 Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.
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e The crude N-Boc-cis-4-hydroxy-D-proline can be further purified by recrystallization or
column chromatography if necessary.

Diagram 1: General Synthesis Workflow
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Caption: General workflow for the synthesis of N-Boc-cis-4-hydroxy-D-proline.

Applications in Research and Drug Development
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N-Boc-cis-4-hydroxy-D-proline is a versatile building block with significant applications in

medicinal chemistry and drug discovery.

Peptide Synthesis

The incorporation of proline and its derivatives into peptides can induce specific secondary

structures, such as B-turns, and enhance proteolytic stability. The Boc protecting group allows

for its use in Boc-based solid-phase peptide synthesis (SPPS).

Experimental Protocol: Incorporation into a Peptide using Boc-SPPS

Resin Preparation: Start with a suitable resin (e.g., Merrifield resin) pre-loaded with the C-
terminal amino acid.

Deprotection: Swell the resin in DCM and treat with a solution of trifluoroacetic acid (TFA) in
DCM (typically 25-50%) to remove the Boc protecting group from the N-terminal amino acid.

Neutralization: Wash the resin with DCM and then neutralize the resulting ammonium salt
with a solution of a hindered base, such as N,N-diisopropylethylamine (DIEA), in DCM or
DMF.

Coupling: a. In a separate vessel, dissolve N-Boc-cis-4-hydroxy-D-proline and a coupling
agent (e.g., HBTU, HATU) in DMF. b. Add DIEA to activate the carboxylic acid. c. Add the
activated amino acid solution to the resin and agitate for 1-2 hours.

Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents.

Repeat: Repeat the deprotection, neutralization, and coupling steps for each subsequent
amino acid in the peptide sequence.

Cleavage: Once the synthesis is complete, cleave the peptide from the resin and remove
side-chain protecting groups using a strong acid cocktail (e.g., HF or a TFA-based cocktail).

Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

Diagram 2: Boc-SPPS Cycle for Peptide Synthesis
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Caption: Boc-SPPS cycle for incorporating N-Boc-cis-4-hydroxy-D-proline.

Antibody-Drug Conjugates (ADCs)

N-Boc-cis-4-hydroxy-D-proline can be used as a component of the linker in ADCs. The
hydroxyl group offers a point for further modification or attachment of the cytotoxic payload,
while the proline scaffold can influence the linker's conformation and stability.

Diagram 3: Conceptual Workflow for ADC Synthesis
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Linker Synthesis
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Activated Linker

Caption: Conceptual workflow for ADC synthesis using the proline derivative.

PROTACs

In the development of PROTACS, this molecule can serve as a rigid building block within the
linker connecting the target protein ligand and the E3 ligase ligand. The defined
stereochemistry and conformation of the proline ring can help to optimize the ternary complex

formation, which is crucial for efficient protein degradation.

Diagram 4: Role in PROTAC Assembly
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Caption: Role of N-Boc-cis-4-hydroxy-D-proline in PROTAC assembly.

Biological Context: The Role of Hydroxyproline

While N-Boc-cis-4-hydroxy-D-proline is a synthetic molecule, its core structure,
hydroxyproline, is a naturally occurring amino acid derivative. In biological systems, the post-
translational hydroxylation of proline residues is critical for the stability of collagen, the most
abundant protein in mammals. The hydroxyl groups of hydroxyproline form hydrogen bonds
that stabilize the collagen triple helix. The metabolism of hydroxyproline is also linked to various
cellular processes and signaling pathways, including the hypoxia-inducible factor (HIF)
pathway.

Safety and Handling

N-Boc-cis-4-hydroxy-D-proline should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Table 2: Hazard Information

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b162362?utm_src=pdf-body-img
https://www.benchchem.com/product/b162362?utm_src=pdf-body
https://www.benchchem.com/product/b162362?utm_src=pdf-body
https://www.benchchem.com/product/b162362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. . Precautionary
Pictogram Signal Word Hazard Statements
Statements

P305 + P351 + P338 -
IF IN EYES: Rinse
cautiously with water
) H319 - Causes for several minutes.
GHSO07 Warning ) o
serious eye irritation Remove contact

lenses, if present and
easy to do. Continue

rinsing.

Conclusion

N-Boc-cis-4-hydroxy-D-proline (CAS 135042-12-5) is a key building block in modern
medicinal chemistry. Its unique structural features, including the Boc-protecting group and the
cis-hydroxyl functionality on a D-proline scaffold, provide chemists with a versatile tool for the
synthesis of complex peptides, ADCs, and PROTACSs. The ability to introduce conformational
constraints and enhance metabolic stability makes this compound highly valuable for the
development of novel therapeutics. This guide has provided a comprehensive overview of its
properties, synthesis, applications, and safety considerations to support its effective use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Boc-cis-4-hydroxy-D-
proline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162362#n-boc-cis-4-hydroxy-d-proline-cas-number-
135042-12-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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